Cas no 658703-33-4 (1H-Pyrazole-4-carboxaldehyde, 5-ethoxy-3-methyl-1-phenyl-)

1H-Pyrazole-4-carboxaldehyde, 5-ethoxy-3-methyl-1-phenyl- structure
658703-33-4 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 5-ethoxy-3-methyl-1-phenyl-
CAS No:658703-33-4
MF:C13H14N2O2
MW:230.262463092804
CID:1692091
Update Time:2024-09-02

1H-Pyrazole-4-carboxaldehyde, 5-ethoxy-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 5-ethoxy-3-methyl-1-phenyl-
    • Inchi: 1S/C13H14N2O2/c1-3-17-13-12(9-16)10(2)14-15(13)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
    • InChI Key: FWROZUBSCSIHKG-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C(OCC)=C(C=O)C(C)=N1

Computed Properties

  • Exact Mass: 230.10562

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 386.6±37.0 °C(Predicted)
  • PSA: 44.12
  • pka: -0.82±0.10(Predicted)
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